Cas no 946210-06-6 (ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 946210-06-6
• MF: C₂₀H₁₆IN₃O₄
• MW: 489.263216972351
• CID: 5967459
• PubChem ID: 25668941
• Update Time: 2025-11-01

ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-[(2-iodobenzoyl)amino]-6-oxo-1-phenyl-, ethyl ester
• AKOS024640142
• F2332-0114
• 946210-06-6

• Inchi： 1S/C20H16IN3O4/c1-2-28-20(27)18-16(22-19(26)14-10-6-7-11-15(14)21)12-17(25)24(23-18)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,22,26)
• InChI Key： GMAHXAQAHGIHSZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1NC(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 489.01855g/mol
• Monoisotopic Mass: 489.01855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 9.43±0.20(Predicted)

Additional information on ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate: A Comprehensive Overview

The compound Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate, identified by the CAS No. 946210-06-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazines, which are aromatic heterocycles with two nitrogen atoms in the ring. The presence of an ethyl group, a phenyl substituent, and an iodo-benzamide moiety makes this compound unique and valuable for research and development purposes.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery and material science. The pyridazine core is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it a promising scaffold for designing bioactive molecules. The substitution pattern of this compound further enhances its functional properties. The ethyl group at position 3 introduces lipophilicity, while the phenyl group at position 1 adds aromaticity and planarity to the molecule. The iodo-benzamide group at position 4 is particularly interesting due to its potential for bioisosteric replacements and its ability to participate in various chemical reactions.

The synthesis of Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate involves a multi-step process that combines principles of organic synthesis, such as nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. The iodo-benzamide group is believed to contribute to its bioactivity by interacting with specific protein targets. Additionally, its pyridazine core provides a platform for further functionalization, enabling researchers to explore a wide range of biological activities.

From a materials science perspective, the compound's ability to form coordination complexes with transition metals has opened avenues for its use in catalysis and sensor technology. Recent studies have demonstrated that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic efficiency in oxidation reactions.

In conclusion, Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate (CAS No. 946210-06-6) is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.